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Compound of Interest

Compound Name: 5-Ethoxysalicylic acid

Cat. No.: B083589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Ethoxysalicylic acid and its

derivatives, focusing on their synthesis, physicochemical properties, and potential biological

activities. While specific research on 5-Ethoxysalicylic acid is limited, this document

extrapolates from the well-established characteristics of related salicylic acid derivatives to

provide a foundational understanding for researchers and professionals in drug development.

Introduction to Salicylic Acid Derivatives
Salicylic acid and its derivatives are a cornerstone of medicinal chemistry, with acetylsalicylic

acid (aspirin) being one of the most widely used drugs globally.[1] These compounds exhibit a

broad spectrum of biological activities, including anti-inflammatory, analgesic, antipyretic,

antimicrobial, and anticancer properties.[1][2] The therapeutic effects of many salicylic acid

derivatives are attributed to their ability to inhibit cyclooxygenase (COX) enzymes and

modulate inflammatory signaling pathways such as the nuclear factor-kappaB (NF-κB)

pathway.[3][4][5] Modifications to the core salicylic acid structure, such as substitution at the 5-

position, can significantly influence the compound's potency and pharmacological profile.[3]

Physicochemical Properties
The physicochemical properties of 5-Ethoxysalicylic acid derivatives are crucial for their

absorption, distribution, metabolism, and excretion (ADME) profile. While experimental data for

5-Ethoxysalicylic acid is not readily available, the following table presents predicted
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properties based on the known values of related compounds like ethyl salicylate and 5-

nitrosalicylic acid.[6][7][8][9][10]

Table 1: Predicted Physicochemical Properties of 5-Ethoxysalicylic Acid and Comparison with

Related Compounds

Property
5-Ethoxysalicylic
Acid (Predicted)

Ethyl Salicylate[6]
[8]

5-Nitrosalicylic
Acid[7]

Molecular Formula C₉H₁₀O₄ C₉H₁₀O₃ C₇H₅NO₅

Molecular Weight 182.17 g/mol 166.17 g/mol 183.12 g/mol

Appearance Crystalline solid
Colorless to pale

yellow liquid
Yellowish solid

Melting Point (°C) ~150-160 1.3 228-230

Boiling Point (°C) >300 232 - 235 Decomposes

Solubility

Sparingly soluble in

water; soluble in

organic solvents

Slightly soluble in

water; soluble in

ethanol, ether

Slightly soluble in

water

pKa
~3.0 (carboxylic acid),

~10.0 (phenol)
Not available

1.7 (carboxylic acid),

10.3 (phenol)

LogP ~2.5 2.95 1.6

Synthesis of 5-Ethoxysalicylic Acid Derivatives
A plausible synthetic route to 5-Ethoxysalicylic acid would involve the Williamson ether

synthesis, starting from a suitably protected 5-hydroxysalicylic acid derivative. A general

experimental protocol is outlined below.

Experimental Protocol: Synthesis of 5-Ethoxysalicylic Acid

Protection of the Carboxylic Acid: 5-Hydroxysalicylic acid is first protected, for example, as its

methyl ester, by reacting it with methanol in the presence of an acid catalyst (e.g., sulfuric

acid).
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Williamson Ether Synthesis: The resulting methyl 5-hydroxysalicylate is then treated with an

ethylating agent, such as ethyl iodide or diethyl sulfate, in the presence of a base (e.g.,

potassium carbonate) in a polar aprotic solvent like acetone or DMF. The reaction mixture is

typically heated to drive the reaction to completion.

Deprotection: The methyl ester protecting group is removed by hydrolysis under basic

conditions (e.g., using sodium hydroxide), followed by acidification to yield 5-Ethoxysalicylic
acid.

Purification: The final product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water.

Characterization: The structure and purity of the synthesized compound would be confirmed

using standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and

infrared spectroscopy.

Biological Properties and Potential Applications
Based on the known activities of other salicylic acid derivatives, 5-Ethoxysalicylic acid and its

derivatives are anticipated to possess a range of biological properties.

Table 2: Potential Biological Activities of 5-Ethoxysalicylic Acid Derivatives
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Activity Predicted Efficacy
Potential
Application

Supporting
Evidence from
Related
Compounds

Anti-inflammatory Moderate to High

Treatment of

inflammatory

conditions like arthritis

and inflammatory

bowel disease.

5-Aminosalicylic acid

is a known anti-

inflammatory agent.

[11][12] Modification

at the 5-position can

enhance anti-

inflammatory activity.

[3]

Analgesic Moderate
Relief of mild to

moderate pain.

Salicylates are well-

known for their pain-

relieving properties.[5]

Antioxidant Moderate to High

Protection against

oxidative stress-

related diseases.

Salicylate derivatives,

particularly those with

electron-donating

groups, can act as

radical scavengers.

[13][14]

Antimicrobial Moderate

Topical treatment of

bacterial and fungal

infections.

Salicylic acid and its

esters exhibit

antimicrobial

properties.[1][4]

Anticancer Possible
Adjuvant therapy in

certain cancers.

Some salicylic acid

derivatives have

shown anticancer

activity.[1]

Mechanism of Action and Signaling Pathways
The primary mechanism of action for salicylic acid derivatives involves the inhibition of COX

enzymes, which are key to the synthesis of prostaglandins, important mediators of
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inflammation and pain.[5] Furthermore, salicylates are known to modulate the NF-κB signaling

pathway, a crucial regulator of the inflammatory response.[3][4]

The ethoxy group at the 5-position of the salicylic acid ring is an electron-donating group, which

may influence the compound's antioxidant properties and its interaction with biological targets.

It is hypothesized that 5-Ethoxysalicylic acid would exert its anti-inflammatory effects through

a similar mechanism to other salicylates, as depicted in the signaling pathway diagram below.
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Hypothesized NF-κB Signaling Pathway Inhibition by 5-Ethoxysalicylic Acid
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by 5-Ethoxysalicylic acid.
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Experimental Workflows
The evaluation of 5-Ethoxysalicylic acid derivatives would involve a series of in vitro and in

vivo experiments to determine their biological activity and safety profile. A general workflow for

assessing the anti-inflammatory and cytotoxic effects is presented below.
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General Experimental Workflow for Biological Evaluation
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Caption: A typical workflow for the preclinical evaluation of novel 5-Ethoxysalicylic acid
derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity and, by inference, cell viability.[4]

Cell Seeding: Plate cells (e.g., HeLa, RAW 264.7) in a 96-well plate at a density of 1 x 10⁴

cells/well and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the 5-Ethoxysalicylic
acid derivative and incubate for 24-48 hours. Include a vehicle control and a positive control

(e.g., doxorubicin).

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Conclusion
While 5-Ethoxysalicylic acid itself is not extensively studied, the wealth of information on

related salicylic acid derivatives provides a strong foundation for predicting its properties and

potential therapeutic applications. The addition of an ethoxy group at the 5-position is likely to

modulate the physicochemical and biological properties of the parent salicylic acid molecule,

potentially leading to enhanced efficacy or a more favorable safety profile. This technical guide

serves as a starting point for researchers interested in exploring the therapeutic potential of this

and other novel salicylic acid derivatives. Further experimental validation is necessary to

confirm the hypotheses presented herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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